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Compound of Interest

Compound Name: 2,6-Dimethylanthraquinone

Cat. No.: B015465 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 2,6-Dimethylanthraquinone

Introduction
2,6-Dimethylanthraquinone is an organic compound belonging to the anthraquinone family, a

class of aromatic ketones known for their vibrant colors and diverse biological activities.

Characterized by a tricyclic aromatic core with two ketone groups and two methyl substituents,

this molecule serves as a valuable intermediate in the synthesis of functional materials and

possesses latent potential in medicinal chemistry. The strategic placement of the methyl groups

at the 2- and 6-positions imparts a high degree of symmetry to the molecule, which significantly

influences its physicochemical properties, reactivity, and spectroscopic signature.

This technical guide offers a comprehensive exploration of the chemical properties of 2,6-
Dimethylanthraquinone, designed for researchers, scientists, and professionals in drug

development. We will delve into its molecular structure, synthesis, chemical reactivity, and

analytical characterization, providing both foundational knowledge and field-proven insights into

its behavior.

Molecular and Physicochemical Properties
The fundamental characteristics of a molecule dictate its behavior in chemical and biological

systems. 2,6-Dimethylanthraquinone is a structurally robust and stable compound under

ambient conditions. Its key properties are summarized in the table below.
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Property Value Source(s)

CAS Number 3837-38-5 [1][2]

Molecular Formula C₁₆H₁₂O₂ [1]

Molecular Weight 236.27 g/mol [1]

Synonyms
2,6-Dimethylanthracene-9,10-

dione
[1]

Appearance Yellow to Orange Solid [3]

Melting Point 238-242 °C [1]

Solubility

Slightly soluble in Chloroform,

Dichloromethane, Ethyl

Acetate

[1]

Stability
Stable under normal handling

and storage conditions
[4]

The symmetrical substitution pattern of the methyl groups is a defining feature of its structure,

influencing crystal packing and intermolecular interactions, which in turn governs its melting

point and solubility profile.

Reactants

Intermediate Product
p-Xylene

2-(2,5-Dimethylbenzoyl)benzoic Acid

 + Phthalic Anhydride
 (AlCl₃, CH₂Cl₂)

Phthalic Anhydride

2,6-Dimethylanthraquinone

 H₂SO₄ (conc.)
 (Heat, -H₂O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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